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A comprehensive guide for researchers and textile scientists evaluating the performance of

disperse dyes on polyamide fibers, with a comparative look at alternative dye classes and

supporting experimental data.

The selection of dyes for synthetic fibers like nylon (polyamide) is a critical decision in the

textile industry, directly impacting the quality and durability of the final product. Among the

various dye classes, disperse dyes are frequently utilized for their ability to impart a wide range

of colors to hydrophobic fibers. However, their performance, particularly in terms of wet

fastness—the resistance of the color to washing, perspiration, and rubbing—can be a

significant concern, especially in deep shades. This guide provides a comparative study of the

wet fastness properties of disperse dyes on nylon, supported by experimental data and

detailed testing protocols.

Executive Summary
Disperse dyes generally exhibit moderate to good wet fastness properties on many synthetic

fibers, but their performance on nylon is often characterized as fair to poor, particularly in terms

of wash fastness.[1] The molecular structure of the disperse dye, the dyeing process, and post-

treatment procedures all play a crucial role in the final fastness of the dyed fabric. This guide

will delve into the quantitative assessment of these properties and compare them with

alternative dye classes suitable for nylon, such as acid and vat dyes, to provide a

comprehensive overview for informed dye selection.
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Comparative Wet Fastness Performance
The wet fastness of a dyed textile is a composite of its resistance to various aqueous

challenges. The key parameters evaluated are wash fastness, perspiration fastness, and

crocking (rubbing) fastness. These are typically assessed using a standardized grey scale for

color change of the fabric and staining of an adjacent multifiber fabric, with ratings from 1 (poor)

to 5 (excellent).

Disperse Dyes on Nylon
The wash fastness of disperse dyes on nylon is a notable area of concern, often yielding fair to

poor ratings, especially for deep shades.[1] This is attributed to the relatively weak physical

bonds formed between the non-ionic disperse dye molecules and the polyamide fiber. Factors

such as the amorphous nature of nylon can facilitate the migration of dye molecules out of the

fiber during washing.[2]

Perspiration can also lead to color change and staining, with performance varying based on the

specific dye chemistry. Rubbing, particularly when the fabric is wet, can result in significant

color transfer. Wet rub fastness is consistently observed to be lower than dry rub fastness for

disperse-dyed nylon.

Alternative Dye Classes for Nylon
Acid Dyes: This class of anionic dyes forms stronger ionic bonds with the amino groups in the

nylon polymer, generally resulting in better wet fastness compared to disperse dyes. However,

the fastness properties of acid dyes can vary significantly depending on their molecular size

and structure. They are often categorized into leveling, milling, and super-milling types, with

wet fastness generally increasing in that order.

Vat Dyes: Known for their excellent overall fastness properties on cellulosic fibers, vat dyes can

also be applied to nylon. Once insolubilized within the fiber, they exhibit high resistance to

washing and other wet treatments, often achieving superior fastness ratings.

Data Presentation: Comparative Wet Fastness
Ratings
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The following tables summarize the typical wet fastness performance of different dye classes

on nylon, based on available experimental data. The ratings are on a scale of 1 to 5, where 5

represents the best performance.

Table 1: Wash Fastness (ISO 105-C06)

Dye Class
Dye
Example

Color
Change

Staining
(Nylon)

Staining
(Cotton)

Staining
(Polyester)

Disperse
Synthesized

Dye 1
3-4 3 3-4 4

Synthesized

Dye 2
4 4 4 4-5

Acid

Typical

Milling Acid

Dye

4 4 4-5 4-5

Vat
Typical Vat

Dye
4-5 4-5 4-5 4-5

Table 2: Perspiration Fastness (ISO 105-E04)

Dye Class
Dye
Example

Color
Change
(Acidic)

Staining
(Nylon,
Acidic)

Color
Change
(Alkaline)

Staining
(Nylon,
Alkaline)

Disperse
Synthesized

Dye 1
4 4 4 4

Synthesized

Dye 2
4-5 4-5 4-5 4-5

Acid

Typical

Milling Acid

Dye

4-5 4-5 4-5 4-5

Vat
Typical Vat

Dye
5 5 5 5
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Table 3: Crocking/Rubbing Fastness (ISO 105-X12)

Dye Class Dye Example Dry Rubbing Wet Rubbing

Disperse Synthesized Dye 1 4 3

Synthesized Dye 2 4-5 3-4

Acid
Typical Milling Acid

Dye
4-5 3-4

Vat Typical Vat Dye 4-5 4

Experimental Protocols
Accurate and reproducible assessment of wet fastness properties is paramount. The following

are detailed methodologies for the key experiments cited, based on internationally recognized

standards.

Wash Fastness Test (ISO 105-C06)
This test determines the resistance of the color of textiles to domestic or commercial laundering

procedures.

Apparatus: Launder-Ometer or similar apparatus, stainless steel balls, multifiber fabric (e.g.,

DW type containing wool, acrylic, polyester, nylon, cotton, and acetate), grey scale for

assessing color change and staining.

Procedure:

A composite specimen is prepared by sewing the dyed nylon fabric (4 cm x 10 cm) to a

piece of multifiber fabric of the same size.

The composite specimen is placed in a stainless steel container with a specified volume of

detergent solution and a set number of stainless steel balls.

The container is sealed and placed in the Launder-Ometer, which is then operated at a

specified temperature (e.g., 60°C) and for a specific duration (e.g., 30 minutes).
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After the cycle, the composite specimen is removed, rinsed thoroughly with cold water,

and dried at a temperature not exceeding 60°C.

The color change of the dyed nylon and the staining of each fiber in the multifiber fabric

are assessed visually using the respective grey scales under standardized lighting

conditions.

Perspiration Fastness Test (ISO 105-E04)
This method evaluates the resistance of the color of textiles to the action of simulated human

perspiration.

Apparatus: Perspirometer or equivalent device, oven, acidic and alkaline perspiration

solutions, multifiber fabric, grey scales.

Procedure:

Two composite specimens are prepared as in the wash fastness test.

One specimen is immersed in the acidic perspiration solution and the other in the alkaline

solution for 30 minutes at room temperature.

The excess solution is removed by passing the specimens through a wringer.

The specimens are placed between acrylic or glass plates in the Perspirometer under a

specified pressure (12.5 kPa).

The loaded Perspirometer is placed in an oven at 37 ± 2°C for 4 hours.

The specimens are then removed and dried separately in warm air.

The color change and staining are assessed using grey scales.

Crocking (Rubbing) Fastness Test (ISO 105-X12)
This test assesses the amount of color transferred from the surface of a colored textile material

to other surfaces by rubbing.
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Apparatus: Crockmeter, standard white cotton rubbing cloth, grey scale for assessing

staining.

Procedure:

A specimen of the dyed nylon fabric is mounted on the base of the Crockmeter.

Dry Rubbing: A dry, conditioned piece of standard white cotton cloth is mounted on the

rubbing finger of the Crockmeter. The finger is then passed back and forth over the

specimen 10 times with a downward force of 9 N.

Wet Rubbing: A piece of the standard white cotton cloth is wetted with deionized water to a

100% pick-up and mounted on the rubbing finger. The rubbing procedure is repeated on a

fresh area of the dyed specimen.

The amount of color transferred to the white rubbing cloths is assessed using the grey

scale for staining.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical flow of a comparative wet fastness study and the

relationship between factors influencing the fastness properties of disperse dyes on nylon.
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Fig. 1: Experimental workflow for the comparative study.
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Fig. 2: Factors influencing wet fastness of disperse dyes on nylon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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